ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride

• IUPAC Name: ethyl 4-(aminomethyl)thiophene-2-carboxylate;hydrochloride
• InChI: InChI=1S/C8H11NO2S.ClH/c1-2-11-8(10)7-3-6(4-9)5-12-7;/h3,5H,2,4,9H2,1H3;1H
• InChI Key: UGEKRYNZIAOHRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CS1)CN.Cl
• Molecular Formula: C8H12ClNO2S
• Molecular Weight: 221.71 g/mol
• CAS No.: 1006619-35-7

Description

Ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride (EMTC) is a synthetic compound that has been used in a variety of scientific experiments and research applications. It is a white crystalline powder that is soluble in water and organic solvents. EMTC has been used in a number of biochemical and physiological studies and has been found to have a variety of beneficial effects.

Scientific Research Applications

Ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in studies of drug metabolism and drug transport. This compound has also been used in studies of enzyme inhibition, cell signaling, and protein-protein interactions. In addition, this compound has been used in studies of cell-cell interactions and in studies of cell-surface adhesion.

Mechanism of Action

The mechanism of action of ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride is not fully understood. However, it is believed that this compound binds to specific proteins in the cell, which alters their activity and affects the biochemical and physiological processes in the cell. This compound has also been found to interact with membrane proteins, which can affect the transport of molecules across the cell membrane.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, which can affect the metabolism of drugs. This compound has also been found to interact with membrane proteins, which can affect the transport of molecules across the cell membrane. In addition, this compound has been found to affect cell-cell interactions and cell-surface adhesion.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride in laboratory experiments include its low cost and easy synthesis. In addition, this compound is soluble in water and organic solvents, making it easy to use in a variety of experiments. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood, so its effects may not be predictable.

Future Directions

There are a number of potential future directions for ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride research. These include further studies of its mechanism of action, its effects on drug metabolism and drug transport, and its effects on cell-cell interactions and cell-surface adhesion. In addition, further studies could be conducted to determine the effects of this compound on enzyme inhibition and protein-protein interactions. Finally, further studies could be conducted to explore the potential therapeutic uses of this compound.

Synthesis Methods

Ethyl 4-(aminomethyl)thiophene-2-carboxylate hydrochloride is synthesized by the reaction of ethyl 4-aminothiophene-2-carboxylate with hydrochloric acid. This reaction produces a white crystalline powder that is soluble in water and organic solvents. The reaction proceeds in a two-step process, with the first step involving the formation of the ethyl 4-aminothiophene-2-carboxylate and the second step involving the addition of hydrochloric acid. The reaction can be carried out at room temperature or at higher temperatures if desired.